Cas no 477885-64-6 (N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide)

• Product Name: N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide
• CAS No: 477885-64-6
• CID: 4652888
• Update Time: 2025-11-06

N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide

Computed Properties

• Exact Mass: 289.095
• Monoisotopic Mass: 289.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide

Comprehensive Overview of N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide (CAS No. 477885-64-6)

N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide, identified by its CAS number 477885-64-6, is a specialized organic compound with a unique molecular structure. This compound belongs to the class of dioxane derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both dioxane and benzamide moieties in its structure makes it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The compound's chemical name reflects its intricate architecture, featuring a 2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene group linked to a 2-methylbenzamide unit. Such structural complexity often correlates with unique physicochemical properties, including solubility, stability, and reactivity. Researchers are particularly interested in how these properties can be harnessed for drug discovery or material innovation, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-value intermediates like CAS 477885-64-6 has grown, driven by advancements in precision medicine and customized chemical solutions. This compound's potential role in enzyme inhibition or receptor modulation is a hot topic in academic circles, especially given the rise of AI-driven molecular design. Computational tools are now being used to predict its interactions with biological targets, a trend frequently searched in platforms like PubMed and Google Scholar.

From a synthetic perspective, N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide exemplifies the convergence of multicomponent reactions and catalysis. Its preparation often involves condensation reactions under controlled conditions, a process optimized for yield and purity. These methodologies resonate with the broader scientific community's focus on atom economy and waste reduction, topics frequently highlighted in ACS Sustainable Chemistry & Engineering.

The compound's spectroscopic characterization (e.g., NMR, IR, and MS) is critical for quality control, a concern shared by manufacturers and end-users alike. Analytical data for CAS 477885-64-6 are often cross-referenced in chemical databases like SciFinder or Reaxys, underscoring its relevance in industrial R&D. Additionally, its stability under various storage conditions is a practical consideration for logistics and supply chain management.

Emerging discussions in chemical forums and patent filings suggest exploratory uses of this compound in advanced materials, such as photoactive polymers or nanocomposites. Such applications align with global interest in renewable energy technologies and smart materials, further enhancing its commercial and scientific appeal. Researchers are also investigating its potential in catalysis, where its electron-rich framework could facilitate novel reaction mechanisms.

In summary, N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]-2-methylbenzamide (477885-64-6) represents a versatile chemical entity with multifaceted applications. Its study bridges gaps between organic synthesis, materials science, and biomedical research, making it a compelling subject for future investigations. As the scientific community continues to prioritize innovation and sustainability, compounds like this will undoubtedly remain at the forefront of discovery.